N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound , due to its structure, suggests potential interest in fields like drug discovery, materials science, and chemical synthesis, where the specificity of functional groups and the molecular architecture play crucial roles in determining the compound's properties and applications.
Synthesis Analysis
The synthesis of similar tetrazole-containing compounds involves strategic chemical reactions that ensure the addition of specific functional groups to the core structure. For example, the synthesis of tetrazole derivatives has been reported using methods that emphasize the construction of the tetrazole ring, a critical component in drug design due to its bioisosteric resemblance to carboxylate groups (Al-Hourani et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds, such as N-heterocyclic carbene derivatives, has been elucidated using X-ray crystallography, revealing intricate details about molecular geometry, bond lengths, and angles that influence the compound's reactivity and interactions (Ruiz et al., 2015).
Chemical Reactions and Properties
The reactivity of similar compounds often involves interactions with enzymes or biological targets, where the precise arrangement of atoms and functional groups determines the compound's efficacy and selectivity. For instance, studies on the bioassay of tetrazole derivatives as enzyme inhibitors highlight the importance of molecular interactions in defining chemical properties (Al-Hourani et al., 2016).
Scientific Research Applications
Cellular Proliferation Assessment
The use of novel tracers like N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1) in PET imaging to evaluate tumor proliferation indicates the expanding frontier of molecular imaging in cancer research. These advancements provide a methodological framework for investigating other compounds, such as "N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide," in the context of their potential to serve as biomarkers or therapeutic agents (Dehdashti et al., 2013).
Chemosensitivity Testing
Research into the effectiveness of chemotherapeutic agents through the MTT assay provides valuable insights into selecting appropriate chemotherapy drugs, improving patient outcomes. This methodology could be applicable in evaluating the therapeutic potential of "this compound" against various cancers, highlighting its possible applications in oncology (Nakamura et al., 2006).
DNA Repair Mechanisms
Studies on the impact of DNA repair mechanisms on chemotherapy efficacy, such as the role of MGMT methylation in glioblastoma treatment, could inform research on "this compound." Understanding how these mechanisms affect drug sensitivity and resistance is crucial for developing targeted therapies and could be a significant area of application for the compound (Hegi et al., 2004).
Metabolism and Pharmacokinetics
Research on the metabolism and pharmacokinetics of compounds related to "this compound," such as N-(2,6-dimethylphenyl)-5-methyl-3-isoxazolecarboxamide, provides insights into how these compounds are processed in the body. This information is crucial for assessing the safety, efficacy, and potential therapeutic applications of new compounds (Martin et al., 1997).
Neuroprotective and Antineurodegenerative Effects
Explorations into the neuroprotective and antineurodegenerative effects of compounds through NMDA receptor antagonism, such as the comparison between MK-801 and phencyclidine, could reveal potential research applications for "this compound" in the field of neurology and psychiatric disorders. This approach underlines the importance of studying receptor interactions and neurological outcomes (Hiramatsu et al., 1989).
Safety and Hazards
Future Directions
The future directions of research on “N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide” and similar compounds could involve further exploration of their medicinal and pharmaceutical applications. Given the important role of tetrazole and its derivatives in these fields, there is potential for significant advancements in the future .
properties
IUPAC Name |
N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N5O/c1-10-3-5-13(7-11(10)2)24-16(21-22-23-24)9-20-17(25)12-4-6-14(18)15(19)8-12/h3-8H,9H2,1-2H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZMLTDHRPJRNNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC(=C(C=C3)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.